Cas no 1903171-24-3 (cyclopropyl-(3-quinolin-8-yloxypyrrolidin-1-yl)methanone)

• Product Name: cyclopropyl-(3-quinolin-8-yloxypyrrolidin-1-yl)methanone
• CAS No: 1903171-24-3
• MF: C₁₇H₁₈N₂O₂
• MW: 282.337024211884
• CID: 5548901
• Update Time: 2025-05-19

cyclopropyl-(3-quinolin-8-yloxypyrrolidin-1-yl)methanone Chemical and Physical Properties

Names and Identifiers

• cyclopropyl-(3-quinolin-8-yloxypyrrolidin-1-yl)methanone

• Inchi： 1S/C17H18N2O2/c20-17(13-6-7-13)19-10-8-14(11-19)21-15-5-1-3-12-4-2-9-18-16(12)15/h1-5,9,13-14H,6-8,10-11H2
• InChI Key： CMGFSFIMZRRAOX-UHFFFAOYSA-N
• SMILES： C(C1CC1)(N1CCC(OC2=C3C(=CC=C2)C=CC=N3)C1)=O

Additional information on cyclopropyl-(3-quinolin-8-yloxypyrrolidin-1-yl)methanone

CAS No. 1903171-24-3: Cyclopropyl-(3-Quinolin-8-yloxypyrrolidin-1-yl)methanone

Cyclopropyl-(3-Quinolin-8-yloxypyrrolidin-1-yl)methanone is a complex organic compound with the CAS registry number 1903171-24-3. This compound has garnered significant attention in the field of organic chemistry and pharmacology due to its unique structural features and potential bioactive properties. The molecule consists of a cyclopropane ring, a quinoline moiety, and a pyrrolidine ring, all interconnected through a methanone group. This combination of structural elements makes it a promising candidate for various applications in drug discovery and material science.

The quinoline moiety, a heterocyclic aromatic compound, is known for its diverse biological activities, including antioxidant, anti-inflammatory, and anticancer properties. In the case of Cyclopropyl-(3-Quinolin-8-yloxypyrrolidin-1-yl)methanone, the quinoline ring is substituted at the 8th position with an oxygen atom, forming an ether linkage with the pyrrolidine ring. This substitution pattern enhances the compound's stability and bioavailability, making it more suitable for pharmacological studies.

The pyrrolidine ring, a five-membered saturated heterocycle, adds rigidity to the molecule and potentially improves its solubility in organic solvents. The cyclopropane group, on the other hand, introduces strain into the molecule, which can be exploited to enhance reactivity in certain chemical reactions or to modulate biological activity. Recent studies have shown that compounds with cyclopropane moieties exhibit potent inhibitory effects against various enzymes, making them valuable leads in drug development.

One of the most intriguing aspects of Cyclopropyl-(3-Quinolin-8-yloxypyrrolidin-1-yl)methanone is its ability to act as a kinase inhibitor. Kinases are enzymes that play critical roles in cellular signaling pathways, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. By inhibiting specific kinases, this compound could potentially halt the progression of these diseases at the molecular level.

Moreover, the methanone group in this compound serves as a versatile functional group that can undergo various chemical transformations. This makes it an ideal substrate for further modification and optimization in synthetic chemistry. Researchers have explored the use of this compound as a precursor for synthesizing more complex molecules with enhanced bioactivity.

Recent advancements in computational chemistry have enabled scientists to predict the bioavailability and pharmacokinetics of Cyclopropyl-(3-Quinolin-8-yloxypyrrolidin-1-yl)methanone without extensive experimental work. These computational models suggest that the compound has favorable absorption properties and low toxicity profiles, which are essential traits for any potential drug candidate.

In addition to its pharmacological applications, this compound has also been studied for its role in catalytic processes. The quinoline moiety can act as a ligand in metal-catalyzed reactions, facilitating the synthesis of complex organic molecules with high efficiency. This dual functionality—serving as both a drug candidate and a catalyst—underscores its versatility in modern chemistry.

Looking ahead, ongoing research aims to explore the mechanism of action of Cyclopropyl-(3-Quinolin-8-yloxypyrrolidin-1-yl)methanone in greater depth. Understanding how this compound interacts with cellular targets at the molecular level will provide valuable insights into its therapeutic potential. Furthermore, efforts are being made to optimize its chemical structure to improve potency and selectivity while minimizing adverse effects.

In conclusion, Cyclopropyl-(3-Quinolin